Cas no 620545-92-8 ((2Z)-6-hydroxy-2-(2-methylphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one)

(2Z)-6-hydroxy-2-(2-methylphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one is a synthetic benzofuranone derivative characterized by its unique molecular structure, featuring a hydroxyl group at the 6-position and a 2-methylphenyl-substituted methylidene moiety at the 2-position. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules due to its conjugated system and reactive carbonyl group. Its structural features may contribute to enhanced stability and selectivity in target applications. The presence of both aromatic and heterocyclic components allows for versatile functionalization, making it valuable in medicinal chemistry research. Analytical characterization confirms high purity, ensuring reproducibility in experimental settings.
(2Z)-6-hydroxy-2-(2-methylphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one structure
620545-92-8 structure
Product Name:(2Z)-6-hydroxy-2-(2-methylphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one
CAS No:620545-92-8
MF:C16H12O3
MW:252.264684677124
CID:4715623
Update Time:2025-08-05

(2Z)-6-hydroxy-2-(2-methylphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

    • (2Z)-6-hydroxy-2-(2-methylbenzylidene)-1-benzofuran-3(2H)-one
    • (2Z)-6-hydroxy-2-[(2-methylphenyl)methylidene]-1-benzofuran-3-one
    • STK924067
    • SBB042267
    • R8393
    • 6-hydroxy-2-[(2-methylphenyl)methylene]benzo[b]furan-3-one
    • (Z)-6-hydroxy-2-(2-methylbenzylidene)benzofuran-3(2H)-one
    • 3(2H)-benzofuranone, 6-hydroxy-2-[(2-methylphenyl)methylene]-, (2Z)-
    • (2Z)-6-hydroxy-2-[(2-methylphenyl)methylide
    • (2Z)-6-hydroxy-2-(2-methylphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one
    • Inchi: 1S/C16H12O3/c1-10-4-2-3-5-11(10)8-15-16(18)13-7-6-12(17)9-14(13)19-15/h2-9,17H,1H3/b15-8-
    • InChI Key: CZOCXZAWZDBDCZ-NVNXTCNLSA-N
    • SMILES: O1C2C=C(C=CC=2C(/C/1=C/C1C=CC=CC=1C)=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 388
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 471.8±45.0 °C at 760 mmHg
  • Flash Point: 181.8±22.2 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

(2Z)-6-hydroxy-2-(2-methylphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one Security Information

(2Z)-6-hydroxy-2-(2-methylphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one Pricemore >>

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(2Z)-6-hydroxy-2-(2-methylphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one Related Literature

Additional information on (2Z)-6-hydroxy-2-(2-methylphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one

Comprehensive Analysis of (2Z)-6-hydroxy-2-(2-methylphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 620545-92-8)

The compound (2Z)-6-hydroxy-2-(2-methylphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 620545-92-8) is a structurally unique benzofuran derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a hydroxy-substituted benzofuran core with a 2-methylphenyl methylidene moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.

In recent years, the demand for novel heterocyclic compounds like (2Z)-6-hydroxy-2-(2-methylphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one has surged, driven by advancements in drug discovery and medicinal chemistry. This compound's Z-configuration and hydrogen-bonding capacity contribute to its unique physicochemical properties, which are critical for optimizing drug-likeness and ADME profiles. Its CAS No. 620545-92-8 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the context of benzofuran derivatives is their role in oxidative stress modulation. The hydroxy group at the 6-position of (2Z)-6-hydroxy-2-(2-methylphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one suggests potential antioxidant activity, a property highly sought after in the development of neuroprotective agents and anti-aging formulations. This aligns with the growing public interest in natural antioxidants and plant-derived bioactive compounds.

From a synthetic perspective, the preparation of (2Z)-6-hydroxy-2-(2-methylphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one involves sophisticated organic synthesis techniques, including Knoevenagel condensation and cyclization reactions. Its CAS No. 620545-92-8 is often referenced in patents and academic papers exploring green chemistry approaches to reduce environmental impact. This resonates with the global push toward sustainable chemical production.

The compound's structural analogs have shown promise in enzyme inhibition, particularly targeting kinases and phosphatases, which are central to cell signaling pathways. This has led to increased searches for 620545-92-8 in relation to cancer research and metabolic disorders. However, it is essential to note that further in vitro and in vivo studies are needed to validate these hypotheses.

In the realm of material science, (2Z)-6-hydroxy-2-(2-methylphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one has been investigated for its photophysical properties. Its conjugated system and intramolecular charge transfer characteristics make it a candidate for organic semiconductors and fluorescent probes. This application is particularly relevant given the rising interest in flexible electronics and biocompatible sensors.

To summarize, (2Z)-6-hydroxy-2-(2-methylphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 620545-92-8) represents a multifaceted compound with potential applications spanning pharmaceuticals, biochemistry, and advanced materials. Its structural versatility and bioactivity continue to inspire innovative research, positioning it as a subject of enduring scientific and industrial interest.

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